Cas no 2098135-17-0 (methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate
• CAS No: 2098135-17-0
• MF: C₈H₈BrF₃N₂O₂
• MW: 301.060531616211
• CID: 5532512
• Update Time: 2025-10-29

methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 4-bromo-5-methyl-3-(trifluoromethyl)-, methyl ester
• methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl)acetate
• methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate

• Inchi： 1S/C8H8BrF3N2O2/c1-4-6(9)7(8(10,11)12)13-14(4)3-5(15)16-2/h3H2,1-2H3
• InChI Key： UTWYJBIKKQIBRV-UHFFFAOYSA-N
• SMILES： N1(CC(OC)=O)C(C)=C(Br)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• Boiling Point: 291.7±40.0 °C(Predicted)
• pka: -2.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate

Methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate: A Comprehensive Overview

Methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate, identified by the CAS number 2098135-17-0, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have gained substantial attention due to their unique structural properties and versatile functional groups.

The molecular structure of methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. The substitution pattern on the pyrazole ring includes a bromine atom at position 4, a methyl group at position 5, and a trifluoromethyl group at position 3. These substituents contribute to the compound's electronic properties, making it highly reactive in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the compound, making it an attractive candidate for medicinal chemists.

In terms of synthesis, methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate can be prepared through a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product.

From an environmental perspective, this compound has been studied for its potential as a green chemical intermediate. Its use in eco-friendly synthesis pathways aligns with current trends toward sustainable chemistry practices.

Furthermore, recent advancements in computational chemistry have enabled researchers to model the electronic structure and reactivity of methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)acetate. These studies provide valuable insights into its interaction with biological targets and its potential for further functionalization.

In conclusion, methyl 2-(4-bromo-5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yli) acetate (CAS No. 2098135–17–0) stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development.